Cas no 223791-61-5 (2-Hexenoic acid, 5-methyl-, methyl ester, (2Z)-)
223791-61-5 structure
Product Name:2-Hexenoic acid, 5-methyl-, methyl ester, (2Z)-
CAS No:223791-61-5
MF:C8H14O2
MW:142.195562839508
CID:1409782
PubChem ID:44119685
Update Time:2025-04-20
2-Hexenoic acid, 5-methyl-, methyl ester, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexenoic acid, 5-methyl-, methyl ester, (2Z)-
- (Z)-methyl 5-methyl-2-hexenoate
- Aldrichpp-us apo455832564
- 223791-61-5
- methyl (Z)-5-methylhex-2-enoate
- Methyl 5-methylhex-2-enoate
- 68797-67-1
- (Z)-5-Methyl-2-hexenoic acid methyl ester
- SCHEMBL18294832
-
- Inchi: 1S/C8H14O2/c1-7(2)5-4-6-8(9)10-3/h4,6-7H,5H2,1-3H3/b6-4-
- InChI Key: KNSMNULJDOTFMN-XQRVVYSFSA-N
- SMILES: O(C)C(/C=C\CC(C)C)=O
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Hexenoic acid, 5-methyl-, methyl ester, (2Z)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
223791-61-5 (2-Hexenoic acid, 5-methyl-, methyl ester, (2Z)-) Related Products
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- 98272-33-4(2-Propenoic acid, 3-cyclopropyl-, methyl ester)
- 34993-63-0(5-Methyl-2-hex-2-enoic Acid Ethyl Ester)
- 2351-89-5(2-Hexenoic acid,5-methyl-, ethyl ester)
- 75513-56-3(Methyl 5-methyl-2-hexenoate)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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